Cas no 2034583-58-7 (3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034583-58-7
• MF: C₁₇H₂₅ClN₂O₃S₂
• MW: 404.9750
• CID: 5354454
• Update Time: 2025-10-28

3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 3-chloro-4-methoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H25ClN2O3S2/c1-23-17-3-2-15(10-16(17)18)25(21,22)19-11-13-4-7-20(8-5-13)14-6-9-24-12-14/h2-3,10,13-14,19H,4-9,11-12H2,1H3
• InChI Key： AGGBXHAPIAKQCF-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])S(N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])SC([H])([H])C1([H])[H])(=O)=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 521
• XLogP3: 3.1
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

Introduction to 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034583-58-7)

3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide, identified by its CAS number 2034583-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic sulfonamide core, which is functionalized with various substituents to enhance its pharmacological properties. The presence of a chloro group at the 3-position and a methoxy group at the 4-position of the benzene ring, combined with a unique piperidine-thiolane moiety, makes this molecule a promising candidate for further investigation in drug discovery.

The structural features of 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide contribute to its potential biological activity. The sulfonamide group is a well-known pharmacophore that frequently appears in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and interact with biological targets. The thiolan-3-yl substituent linked to the piperidine ring introduces a sulfur-rich moiety, which can engage in various chemical interactions, including coordination with metal ions and disulfide bond formation. These properties make the compound an intriguing candidate for exploring novel therapeutic applications.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural composition of 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide positions it as a potential lead compound for further medicinal chemistry optimization. Specifically, the combination of the aromatic sulfonamide scaffold with the piperidine-thiolane fragment suggests possible interactions with enzymes and receptors involved in these diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. Computational modeling studies have indicated that the sulfonamide group can interact with hydrophilic pockets in target proteins, while the aromatic ring system can engage in π-stacking interactions. Additionally, the sulfur-rich thiolan moiety may provide opportunities for covalent binding or allosteric modulation of protein targets. These features make 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide an attractive starting point for developing novel inhibitors or modulators.

Recent advancements in high-throughput screening (HTS) and virtual screening technologies have enabled researchers to rapidly assess the binding affinity of small molecules to biological targets. These methods have been instrumental in identifying promising candidates for further optimization. In preliminary studies, 3-chloro-4-methoxy-N-{[1-(thiolan-3-yl)piperidin-4-yll)methyl}benzene -1-sulfonamide has shown encouraging activity against certain enzyme targets, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the chloro and methoxy substituents on the benzene ring, followed by sulfonamide formation and functionalization of the piperidine-thiolane moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.

From a medicinal chemistry perspective, one of the critical challenges in developing new drugs is optimizing potency while minimizing off-target effects. The structural complexity of 3-chloro -4-methoxy-N-{[1-(thiolan -3 -yl)piperidin -4 -y ll)methyl}benzene -1-sulfonamide presents both opportunities and challenges in this regard. The presence of multiple functional groups allows for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. However, it also necessitates thorough characterization to ensure selectivity against unintended biological targets.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it may exert its effects by inhibiting specific enzymes or modulating receptor activity. Further research is needed to fully understand its mode of action and identify potential therapeutic applications. Additionally, pharmacokinetic studies are underway to assess its absorption, distribution, metabolism, excretion (ADME) properties.

The potential applications of 3-chloro -4-methoxy-N-{[1-(thiolan -3 -yl)piperidin -4 -y ll)methyl}benzene -1-sulfonamide are broad and span multiple therapeutic areas. For instance, its sulfonamide core suggests potential utility in treating inflammatory diseases by inhibiting key enzymes involved in cytokine production or prostaglandin synthesis. Furthermore, its ability to interact with sulfur-containing moieties may make it relevant in oncology research, where targeting specific metabolic pathways has shown promise.

Another exciting possibility lies in neurodegenerative disease research. The unique structural features of this compound may allow it to interact with amyloid-beta plaques or other pathological markers associated with conditions such as Alzheimer's disease or Parkinson's disease. While much work remains before these hypotheses can be validated clinically, preliminary findings are encouraging enough to warrant further investigation.

The development pipeline for 3-chloro -4-methoxy-N-{[1-(thiolan -3 -yl)piperidin -4 -y ll)methyl}benzene -1-sulfonamide is still in its early stages; however, collaborations between academic researchers and pharmaceutical companies could accelerate progress toward clinical trials if promising preclinical data emerge from ongoing studies.

In conclusion, 3-chloro -4-methoxy-N-{[1-(thiolan -3 yll)piperidin 4 yll)methyl}benzene 1-sulf on amide (CAS No .2034583587) represents an intriguing candidate for drug discovery due to its unique structural features and potential biological activity . While significant research remains before it can be translated into clinical use , preliminary findings suggest that it holds promise as a lead compound for developing novel therapeutics . Continued investigation into its pharmacological properties will be essential in determining whether it fulfills its potential as an effective therapeutic agent .